Cas no 80352-63-2 (3-amino-2-Pyridineacetic acid)

• Product Name: 3-amino-2-Pyridineacetic acid
• CAS No: 80352-63-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD11848338
• CID: 829353
• PubChem ID: 12716519
• Update Time: 2025-09-28

3-amino-2-Pyridineacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-Pyridineacetic acid
• (3-Amino-pyridin-2-yl)-acetic acid
• 2-(3-AMINOPYRIDIN-2-YL)ACETIC ACID
• 80352-63-2
• CS-0322416
• (3-Aminopyridin-2-yl)acetic acid
• DTXSID20507849
• AKOS015999581
• AS-81854
• 2-(3-aminopyridin-2-yl)aceticacid
• FT-0651507
• (Isopropylsulphonyl)acetamideoxime
• SCHEMBL6932734
• D96389
• AM806610
• ZB1170
• A15816
• SB76174

• MDL： MFCD11848338
• Inchi： 1S/C7H8N2O2/c8-5-2-1-3-9-6(5)4-7(10)11/h1-3H,4,8H2,(H,10,11)
• InChI Key： MWRPQJISCIAKFV-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.353

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-amino-2-Pyridineacetic acid

Comprehensive Overview of 3-amino-2-Pyridineacetic acid (CAS No. 80352-63-2): Properties, Applications, and Research Insights

3-amino-2-Pyridineacetic acid (CAS No. 80352-63-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its pyridine core and acetic acid side chain, serves as a versatile building block in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug development, particularly for targeting enzymes and receptors associated with metabolic disorders. Its amino and carboxyl functional groups make it an ideal candidate for peptide mimetics and prodrug design, aligning with current trends in precision medicine.

The growing demand for heterocyclic compounds like 3-amino-2-Pyridineacetic acid reflects broader shifts in medicinal chemistry. With the rise of computational drug discovery (AI-driven molecular docking), this compound's role in virtual screening libraries has expanded. A 2023 study highlighted its utility in designing kinase inhibitors, addressing frequent search queries such as "pyridine derivatives in cancer research" and "small molecule modulators for inflammation." Its water solubility and pH-dependent reactivity further enhance its applicability in formulation science, a hot topic in biopharmaceutical forums.

From a synthetic perspective, 80352-63-2 is often synthesized via Pd-catalyzed cross-coupling or reductive amination, methods frequently searched by organic chemists. Analytical techniques like HPLC-MS and NMR are critical for purity validation, as emphasized in recent publications. Environmental considerations also drive interest in green chemistry approaches for its production, resonating with industry trends toward sustainable APIs (active pharmaceutical ingredients).

In material science, 3-amino-2-Pyridineacetic acid derivatives exhibit potential in metal-organic frameworks (MOFs), a trending topic in nanotechnology circles. Its ability to chelate metals answers common search terms like "functional ligands for catalysis". Patent analyses reveal its use in OLED materials and biodegradable polymers, addressing the demand for eco-friendly alternatives in electronics.

Quality control protocols for CAS No. 80352-63-2 adhere to ICH guidelines, with strict limits on residual solvents—a key concern for manufacturers. Stability studies under varying humidity/temperature conditions (accelerated degradation testing) are frequently documented, reflecting regulatory requirements and user searches on "compound storage best practices."

Emerging applications include its role in fluorescent probes for cellular imaging, tapping into the booming diagnostics market. Researchers actively investigate its structure-activity relationships (SAR) to optimize bioactivity, a subject dominating academic search trends. Collaborative projects between academia and pharma giants further validate its commercial viability.

In summary, 3-amino-2-Pyridineacetic acid represents a nexus of innovation across disciplines. Its adaptability to high-throughput screening and compatibility with continuous flow chemistry position it as a compound of enduring relevance, answering contemporary questions in drug design and materials engineering while meeting stringent safety and sustainability criteria.